Cas no 173026-23-8 (2-(2-Bromophenyl)propan-2-amine)

• Product Name: 2-(2-Bromophenyl)propan-2-amine
• CAS No: 173026-23-8
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• MDL: MFCD11109721
• CID: 65934
• PubChem ID: 11195239
• Update Time: 2025-04-18

2-(2-Bromophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromophenyl)propan-2-amine
• 1-(1-Amino-1-methylethyl)-2-bromobenzene
• 1-(2-BROMOPHENYL)-1-METHYLETHYLAMINE
• BenzeneMethanaMine, 2-broMo-a,a-diMethyl-
• 2-(2-Bromophenyl)-2-propanamine
• CKAXYTZRQQIOAL-UHFFFAOYSA-N
• 8926AA
• NE52114
• AB63424
• AK122030
• A3822
• 026B238
• AKOS009997385
• EN300-119180
• SCHEMBL7767481
• Z449374382
• DTXSID80458343
• DS-6417
• Y10933
• CS-0154625
• CHEMBL4961800
• 173026-23-8
• FT-0707145
• MFCD11109721
• 1-(2-Bromophenyl)-1-methylethylamine HCl
• YGA02623

• MDL： MFCD11109721
• Inchi： 1S/C9H12BrN/c1-9(2,11)7-5-3-4-6-8(7)10/h3-6H,11H2,1-2H3
• InChI Key： CKAXYTZRQQIOAL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C)(C)N

Computed Properties

• Exact Mass: 213.01536
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Density: 1.342
• Boiling Point: 255 ºC
• Flash Point: 108 ºC
• Refractive Index: 1.555
• PSA: 26.02